Cas no 1114915-16-0 (3-(4-bromophenyl)-6-[({3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine)

• Product Name: 3-(4-bromophenyl)-6-[({3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine
• CAS No: 1114915-16-0
• MF: C₂₀H₁₂BrF₃N₄OS
• MW: 493.299692153931
• CID: 5387042
• Update Time: 2025-07-24

3-(4-bromophenyl)-6-[({3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-6-[({3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)thio]pyridazine
• 3-(4-bromophenyl)-6-[({3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine

• Inchi： 1S/C20H12BrF3N4OS/c21-15-6-4-12(5-7-15)16-8-9-18(27-26-16)30-11-17-25-19(28-29-17)13-2-1-3-14(10-13)20(22,23)24/h1-10H,11H2
• InChI Key： IQEXROWJMACIGU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)=NN=C(SCC2ON=C(C3=CC=CC(C(F)(F)F)=C3)N=2)C=C1

Experimental Properties

• Density: 1.66±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 627.8±65.0 °C(Predicted)
• pka: 0.62±0.10(Predicted)

Additional information on 3-(4-bromophenyl)-6-[({3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine

Research Brief on 3-(4-bromophenyl)-6-[({3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine (CAS: 1114915-16-0)

In recent years, the compound 3-(4-bromophenyl)-6-[({3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine (CAS: 1114915-16-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features—including a bromophenyl group, a trifluoromethylphenyl-substituted oxadiazole ring, and a pyridazine core—has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research.

The synthesis of this compound involves a multi-step process, starting with the preparation of the oxadiazole ring, followed by the introduction of the pyridazine moiety and subsequent functionalization. Researchers have optimized the synthetic route to improve yield and purity, which is critical for further pharmacological evaluation. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the metabolic stability and bioavailability of drug candidates, a feature that has been leveraged in several FDA-approved drugs.

Pharmacological studies have revealed that 3-(4-bromophenyl)-6-[({3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine exhibits potent activity against specific biological targets. For instance, preliminary in vitro assays indicate its efficacy as an inhibitor of certain kinase enzymes, which are implicated in cancer and inflammatory diseases. The compound's ability to modulate these pathways suggests its potential as a lead molecule for the development of novel therapeutics. Further mechanistic studies are underway to elucidate its binding interactions and downstream effects.

In addition to its kinase inhibitory activity, recent findings suggest that this compound may also interact with other molecular targets, such as G-protein-coupled receptors (GPCRs) or ion channels. This multi-target engagement could broaden its therapeutic applicability, though it also raises questions about selectivity and potential off-target effects. Researchers are employing advanced techniques, such as X-ray crystallography and molecular dynamics simulations, to better understand its binding modes and optimize its specificity.

The compound's pharmacokinetic profile has also been a focus of recent investigations. Studies in animal models have demonstrated favorable absorption and distribution properties, with moderate plasma half-life and tissue penetration. However, challenges remain in optimizing its metabolic stability and minimizing potential toxicity, which are critical for advancing it to clinical trials. Structural modifications, such as the introduction of additional functional groups or the use of prodrug strategies, are being explored to address these issues.

In conclusion, 3-(4-bromophenyl)-6-[({3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine represents a promising candidate for further drug development. Its unique chemical structure, combined with its potent biological activity, positions it as a valuable tool for both basic research and therapeutic applications. Ongoing studies aim to refine its pharmacological properties and explore its potential in treating diseases such as cancer, inflammation, and neurological disorders. As research progresses, this compound may emerge as a key player in the next generation of small-molecule therapeutics.